Cas no 82787-69-7 (5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER)
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester is a heterocyclic organic compound featuring a benzo[b]thiophene core with a methyl substituent at the 5-position and a methyl ester group at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and material science. The ester functionality enhances solubility and reactivity, facilitating further derivatization. Its rigid aromatic framework contributes to stability, while the thiophene moiety offers potential for coordination chemistry. The compound is valued for its consistent purity and well-characterized properties, making it suitable for research and industrial processes requiring precise molecular building blocks.
![5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER structure](https://www.kuujia.com/scimg/cas/82787-69-7x500.png)
82787-69-7 structure
Product name:5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
- methyl 5-methyl-1-benzothiophene-2-carboxylate
- 82787-69-7
- 5-methylbenzo[b]thiophene-2-carboxylic acid methyl ester
- FT-0746490
- JYCDOAPNZAJTJA-UHFFFAOYSA-N
- MFCD11044569
- DTXSID10546101
- methyl 5-methylbenzo[b]thiophene-2-carboxylate
- SCHEMBL2895953
- methyl5-methylbenzo[b]thiophene-2-carboxylate
- HS-6448
- DB-075877
-
- MDL： MFCD11044569
- Inchi： InChI=1S/C11H10O2S/c1-7-3-4-9-8(5-7)6-10(14-9)11(12)13-2/h3-6H,1-2H3
- InChI Key： JYCDOAPNZAJTJA-UHFFFAOYSA-N
- SMILES： CC1=CC2=C(C=C1)SC(=C2)C(=O)OC
Computed Properties
- Exact Mass: 206.04015073g/mol
- Monoisotopic Mass: 206.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.5Ų
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AC30208-500mg |
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER |
82787-69-7 | 97% | 500mg |
$419.00 | 2024-04-19 | |
| A2B Chem LLC | AC30208-1g |
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER |
82787-69-7 | 97% | 1g |
$572.00 | 2024-04-19 | |
| abcr | AB386945-1 g |
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester; 95% |
82787-69-7 | 1g |
€391.30 | 2023-05-19 | ||
| abcr | AB386945-1g |
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%; . |
82787-69-7 | 95% | 1g |
€391.30 | 2024-07-24 | |
| A2B Chem LLC | AC30208-250mg |
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER |
82787-69-7 | 97% | 250mg |
$303.00 | 2024-04-19 | |
| abcr | AB386945-5g |
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%; . |
82787-69-7 | 95% | 5g |
€1188.70 | 2024-07-24 | |
| Matrix Scientific | 130148-1g |
5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%+ |
82787-69-7 | 95% | 1g |
$594.00 | 2023-09-05 |
5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Related Literature
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82787-69-7)5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
Purity:99%
Quantity:1g
Price ($):1410.0